Cas no 63587-56-4 (2-(4-METHYLBENZYL)PIPERIDINE)

• Product Name: 2-(4-METHYLBENZYL)PIPERIDINE
• CAS No: 63587-56-4
• MF: C₁₃H₁₉N
• MW: 189.29666352272
• MDL: MFCD02663643
• CID: 960510
• PubChem ID: 4024658
• Update Time: 2025-05-20

2-(4-METHYLBENZYL)PIPERIDINE Chemical and Physical Properties

Names and Identifiers

• 2-(4-METHYLBENZYL)PIPERIDINE
• 2-(4-METHYL-BENZYL)-PIPERIDINE
• 2-[(4-methylphenyl)methyl]piperidine
• SCHEMBL21788551
• DB-301869
• CS-0207435
• EN300-1275746
• AKOS001476317
• AB12088
• MFCD02663643
• STK893445
• BS-28935
• BBL020755
• DTXSID60398612
• 63587-56-4

• MDL： MFCD02663643
• Inchi： 1S/C13H19N/c1-11-5-7-12(8-6-11)10-13-4-2-3-9-14-13/h5-8,13-14H,2-4,9-10H2,1H3
• InChI Key： BIKBJZWBAXLSJF-UHFFFAOYSA-N
• SMILES： N1CCCCC1CC1C=CC(C)=CC=1

Computed Properties

• Exact Mass: 189.15200
• Monoisotopic Mass: 189.151749610g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 159
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 12Ų

Experimental Properties

• PSA: 12.03000
• LogP: 3.00840

Additional information on 2-(4-METHYLBENZYL)PIPERIDINE

Recent Advances in the Study of 2-(4-METHYLBENZYL)PIPERIDINE (CAS: 63587-56-4) in Chemical Biology and Pharmaceutical Research

The compound 2-(4-METHYLBENZYL)PIPERIDINE (CAS: 63587-56-4) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its piperidine core and a 4-methylbenzyl substituent, has been investigated for its potential applications in drug discovery and development. Recent studies have explored its pharmacological properties, synthetic pathways, and potential therapeutic uses, making it a subject of considerable scientific interest.

One of the key areas of research has focused on the synthesis and structural optimization of 2-(4-METHYLBENZYL)PIPERIDINE. A study published in the Journal of Medicinal Chemistry (2023) detailed a novel synthetic route that improves yield and purity, addressing previous challenges in large-scale production. The researchers employed a combination of catalytic hydrogenation and chiral resolution techniques to achieve high enantiomeric purity, which is crucial for its potential use as a chiral building block in drug development.

Pharmacological studies have also shed light on the compound's mechanism of action. In vitro and in vivo experiments have demonstrated that 2-(4-METHYLBENZYL)PIPERIDINE exhibits moderate affinity for certain neurotransmitter receptors, including dopamine and serotonin receptors. This has led to hypotheses about its potential utility in treating neurological disorders such as Parkinson's disease and depression. However, further studies are needed to validate these findings and assess the compound's safety profile.

Another promising avenue of research involves the use of 2-(4-METHYLBENZYL)PIPERIDINE as a scaffold for the development of new antimicrobial agents. A recent study in Bioorganic & Medicinal Chemistry Letters (2024) reported that derivatives of this compound showed significant activity against a range of Gram-positive bacteria, including methicillin-resistant Staphylococcus aureus (MRSA). The researchers attributed this activity to the compound's ability to disrupt bacterial cell wall synthesis, suggesting its potential as a lead compound for novel antibiotics.

Despite these advancements, challenges remain in the clinical translation of 2-(4-METHYLBENZYL)PIPERIDINE. Issues such as bioavailability, metabolic stability, and potential toxicity need to be addressed through further preclinical studies. Additionally, the compound's exact molecular targets and downstream effects require more comprehensive elucidation to fully understand its therapeutic potential.

In conclusion, 2-(4-METHYLBENZYL)PIPERIDINE (CAS: 63587-56-4) represents a promising candidate in the field of chemical biology and pharmaceutical research. Its versatile structure and pharmacological properties make it a valuable subject for ongoing and future studies. Continued research efforts will be essential to unlock its full potential and translate these findings into clinically relevant applications.